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For Researchers, Scientists, and Drug Development Professionals

Introduction
4-Methylbenzophenone (4-MBP), a substituted derivative of benzophenone, is utilized as a

photoinitiator in UV-cured inks and coatings, which are often applied to food packaging

materials.[1] Its potential for migration into foodstuffs has prompted toxicological evaluation to

ensure consumer safety. This technical guide provides a comprehensive overview of the

current toxicological data for 4-Methylbenzophenone, with a focus on quantitative data,

experimental methodologies, and mechanistic insights.

Acute Toxicity
4-Methylbenzophenone exhibits low acute toxicity following oral and intraperitoneal

administration in rodent models.

Table 1: Acute Toxicity of 4-Methylbenzophenone
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Experimental Protocols: Acute Oral Toxicity (as per
OECD Guideline 423)
The acute oral toxicity of 4-Methylbenzophenone was assessed in female Wistar rats

following the Acute Toxic Class Method (OECD Guideline 423).[2][3]

Test Animals: Healthy, young adult female Wistar rats were used. Animals were acclimatized

to laboratory conditions for at least 5 days prior to the study.[2][3]

Housing and Feeding: The animals were housed in air-conditioned rooms with controlled

temperature (22 ± 3°C) and humidity (30-70%).[2][3] Standard laboratory diet and drinking

water were provided ad libitum, except for a fasting period of at least 16 hours before

administration of the test substance.[2][3]

Dose Administration: A starting dose of 2000 mg/kg body weight was administered by oral

gavage.[2] For lower doses, the test item was prepared in corn oil.[3] The volume

administered was based on the animal's body weight.[4]
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Observations: Animals were observed for clinical signs of toxicity several times on the day of

administration and at least once daily for 14 days.[2][3] Body weights were recorded before

administration and weekly thereafter.[2][3]

Pathology: At the end of the 14-day observation period, all animals were subjected to gross

necropsy.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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